Cas no 58686-68-3 (ethyl 3-(3-chlorophenyl)prop-2-ynoate)

Ethyl 3-(3-chlorophenyl)prop-2-ynoate is a chlorinated phenylpropynoate ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include an ethoxycarbonyl group and a terminal alkyne bonded to a 3-chlorophenyl moiety, enabling versatile reactivity in cross-coupling and cycloaddition reactions. The compound serves as a valuable building block for constructing complex heterocycles and functionalized aromatics. Its chlorine substituent enhances electrophilic reactivity while the ester group offers further derivatization potential. The product exhibits good stability under standard storage conditions and demonstrates compatibility with common organic solvents, facilitating its use in multistep synthetic routes. Its balanced reactivity profile makes it particularly useful in medicinal chemistry and materials science research.

ethyl 3-(3-chlorophenyl)prop-2-ynoate structure

58686-68-3 structure

Product Name:ethyl 3-(3-chlorophenyl)prop-2-ynoate

CAS No:58686-68-3

MF:C₁₁H₉ClO₂

MW:208.640962362289

CID:948867

PubChem ID:641309

Update Time:2025-05-27

ethyl 3-(3-chlorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

- (3-chloro-phenyl)-propynoic acid ethyl ester
- (3-chloro-phenyl)-propiolic acid ethyl ester
- (3-chlorophenyl)propynoic acid ethyl ester
- (3-Chlor-phenyl)-propiolsaeure-ethylester
- 2-propynoic acid, 3-(3-chlorophenyl)-, ethyl ester
- 3-Chlor-phenylpropiolsaeure-ethylester
- AC1LD2KP
- AG-G-07818
- CTK1G8575
- ethyl 3-chlorophenylpropiolate
- m-Chlor-phenyl-propiolsaeureethylester
- SureCN854291
- ethyl 3-(3-chlorophenyl)prop-2-ynoate
- Inchi： 1S/C11H9ClO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-5,8H,2H2,1H3
- InChI Key： OYXZPRMCXGEXCK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C#CC(=O)OCC)=C1

Computed Properties

Exact Mass: 208.02917
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2

Experimental Properties

PSA: 26.3

ethyl 3-(3-chlorophenyl)prop-2-ynoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B126618-5mg	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3		5mg	$ 50.00	2022-06-07
TRC	B126618-10mg	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3		10mg	$ 65.00	2022-06-07
TRC	B126618-50mg	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3		50mg	$ 95.00	2022-06-07
Enamine	EN300-134246-0.05g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	0.05g	$154.0	2023-02-15
Enamine	EN300-134246-0.1g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	0.1g	$230.0	2023-02-15
Enamine	EN300-134246-0.25g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	0.25g	$328.0	2023-02-15
Enamine	EN300-134246-0.5g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	0.5g	$516.0	2023-02-15
Enamine	EN300-134246-1.0g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	1g	$0.0	2023-06-08
Enamine	EN300-134246-2.5g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	2.5g	$1062.0	2023-02-15
Enamine	EN300-134246-5.0g	ethyl 3-(3-chlorophenyl)prop-2-ynoate	58686-68-3	94%	5.0g	$1728.0	2023-02-15